Cas no 10309-37-2 (Bakuchiol)

• Product Name: Bakuchiol
• CAS No: 10309-37-2
• MF: C₁₈H₂₄O
• MW: 256.3826
• MDL: MFCD01707441
• CID: 94937
• PubChem ID: 329825075
• Update Time: 2026-01-26

Bakuchiol Chemical and Physical Properties

Names and Identifiers

• 4-(3,7-Dimethyl-3-vinylocta-1,6-dien-1-yl)phenol
• (S)-(+)-Bakuchiol
• (S)-Bakuchiol
• 4-(3,7-DIMETHYL-3-VINYL-OCTA-1,6-DIENYL)-PHENOL
• Backuchiol
• bakuchiol
• BAKUCHIOL(P)
• BACTRIS GASIPAES FRUIT JUICE
• Drupanol
• UP 256
• BACTRIS GASIPAES
• 4-[(1E,3S)-3-Ethenyl-3,7-dimethyl-1,6-octadien-1-yl]phenol
• [ "" ]
• Aids046581
• Aids-046581
• BAKUCHIOL(RG)
• BAKUCHIOL(SH)
• (+)-Bakuchiol
• OT12HJU3AR
• C18H24O
• 4-(3-Ethenyl-3,7-dimethyl-1,6-octadienyl)phenol
• Phenol, 4-[(1E,3S)-3-ethenyl-3,7-dimethyl-1,6-octadienyl]-
• Phenol, 4-(3-ethenyl-3,7-dimethyl-1,6-octadienyl)-, (S-(E))-
• Chiba
• NSC671195
• Bakuchiol, >=95%
• 4-[(1E,3S)-3-ethenyl-3,7-dimethylocta-1,6-dienyl]phenol
• Bakuchiol, analytical s
• AC-13779
• CCG-207939
• CS-3749
• NSC-671195
• PHENOL, 4-((1E,3S)-3-ETHENYL-3,7-DIMETHYL-1,6-OCTADIENYL)-
• AS-67675
• J-000870
• MFCD01707441
• CHEMBL262344
• PHENOL, 4-((1E,3S)-3-ETHENYL-3,7-DIMETHYL-1,6-OCTADIEN-1-YL)-
• AC-33943
• Bakuchiol, analytical standard
• CCG-208650
• (S,E)-4-(3,7-Dimethyl-3-vinylocta-1,6-dien-1-yl)phenol
• HB0129
• AKOS015961387
• 3,5-Dihydroxytoluene (Orcinol monohydrate / anhydride? )
• 10309-37-2
• P-(3,7-dimethyl-3-vinylocta-trans-1,6-dimethyl) phenol
• 4-[(1E,3S)-3,7-dimethyl-3-vinyl-octa-1,6-dienyl]phenol
• (S)-4-(3,7-dimethyl-3-vinylocta-1,6-dien-1-yl)phenol
• UP-256
• UNII-OT12HJU3AR
• HY-N0235
• DTXSID401035664
• BDBM50478311
• BAKUCHIOL [INCI]
• SCHEMBL9921172
• A896623
• SCHEMBL9928857
• Q4849590
• 4-[(1E,3S)-3-ethenyl-3,7-dimethylocta-1,6-dien-1-yl]phenol
• Sytenol a
• 2197131-28-3
• Bakuchiol; (S)-form
• BRD-K09785578-001-02-0
• GLXC-02596
• Bakuchiol [WHO-DD]
• BRD-K09785578-001-01-2
• Bakuchiol?
• LFYJSSARVMHQJB-QIXNEVBVSA-N
• DA-61480
• Bakuchiol

• MDL： MFCD01707441
• Inchi： 1S/C18H24O/c1-5-18(4,13-6-7-15(2)3)14-12-16-8-10-17(19)11-9-16/h5,7-12,14,19H,1,6,13H2,2-4H3/b14-12+/t18-/m1/s1
• InChI Key： LFYJSSARVMHQJB-QIXNEVBVSA-N
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])/C(/[H])=C(\[H])/[C@@](C([H])=C([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]

Computed Properties

• Exact Mass: 256.18300
• Monoisotopic Mass: 256.182715385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Molecular Weight: 256.4
• XLogP3: 6.1

Experimental Properties

• Color/Form: Oil
• Density: 0.963
• Melting Point: No data available
• Boiling Point: 391 ºC
• Flash Point: 177 ºC
• Refractive Index: 1.4500 (estimate)
• Solubility: biological extracorporealIn Vitro:DMSOsolubility100 mg/mL(390.05 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• PSA: 20.23000
• LogP: 5.34410
• Optical Activity: [α]/D +24.0 to +30.0°, c = 0.1 in chloroform
• Sensitiveness: Sensitive to air

Bakuchiol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：SL3785000
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：Poison by intravenous and intraperitoneal routes. Moderately toxic by ingestion. When heated to decomposition it emits acrid smoke and fumes.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Bakuchiol

Bakuchiol (CAS No. 10309-37-2): A Comprehensive Overview of Its Biochemical Properties and Therapeutic Applications

Bakuchiol, with the chemical formula C₁₅H₁₂O₂ and the CAS number 10309-37-2, is a naturally occurring non-flavonoid compound derived from the seeds of the Peganum harmala plant, which is widely found in regions such as Africa and Asia. This compound has garnered significant attention in the field of pharmaceuticals and cosmetics due to its diverse biological activities and potential therapeutic benefits. The unique structural properties of Bakuchiol make it an intriguing candidate for further research and development, particularly in the areas of anti-inflammatory, antioxidant, and antimicrobial applications.

The biochemical profile of Bakuchiol (CAS No. 10309-37-2) reveals its remarkable similarity to estrogen in terms of molecular structure, which explains its ability to modulate estrogenic pathways without binding to classical estrogen receptors. This characteristic has led to extensive studies on its potential role in hormone-related disorders, such as osteoporosis and menopausal symptoms. Recent advancements in molecular biology have highlighted the mechanism by which Bakuchiol activates estrogen receptor-independent signaling pathways, particularly through the phosphorylation of extracellular signal-regulated kinases (ERK) and cAMP response element-binding protein (CREB). These insights have opened new avenues for developing novel therapeutic strategies.

In addition to its estrogenic activity, Bakuchiol has demonstrated significant anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). This anti-inflammatory effect is attributed to its ability to modulate nuclear factor kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. The compound's interaction with various inflammatory mediators underscores its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The antioxidant properties of Bakuchiol (CAS No. 10309-37-2) are another area of intense research interest. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological conditions such as aging, neurodegenerative diseases, and cancer. Bakuchiol has been shown to scavenge free radicals and inhibit the activity of enzymes involved in oxidative processes, such as lipoxygenase and cyclooxygenase. Its ability to enhance the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase further reinforces its potential as a natural antioxidant supplement.

The antimicrobial properties of Bakuchiol have also been extensively studied. Research indicates that it can inhibit the growth of various bacteria, fungi, and viruses by disrupting their cell membranes or interfering with essential metabolic pathways. For instance, studies have demonstrated its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. This makes Bakuchiol a promising candidate for developing novel antimicrobial agents that could address the growing problem of antibiotic resistance.

In recent years, Bakuchiol (CAS No. 10309-37-2) has gained considerable attention in the cosmetics industry due to its skin-brightening and anti-wrinkle effects. Clinical trials have shown that topical application of Bakuchiol can improve skin texture, reduce hyperpigmentation, and stimulate collagen production. These effects are attributed to its ability to activate fibroblasts and enhance matrix metalloproteinase activity. The growing demand for natural cosmetic ingredients has positioned Bakuchiol as a popular component in anti-aging creams, serums, and other skincare products.

The therapeutic potential of Bakuchiol extends beyond its topical applications. Preclinical studies have explored its role in neuroprotection against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and protect against oxidative stress makes it a promising candidate for treating neurological disorders. Additionally, research suggests that Bakuchiol may have anticancer properties by inducing apoptosis in cancer cells while sparing healthy cells.

The pharmacokinetics of Bakuchiol is another critical aspect that has been studied extensively. Absorption studies indicate that oral administration leads to moderate bioavailability due to rapid metabolism in the liver. However, topical application has been found to be more effective in achieving therapeutic concentrations at target sites. Future research aims to optimize delivery systems such as nanoencapsulation or liposomes to enhance bioavailability and efficacy.

The safety profile of Bakuchiol (CAS No. 10309-37-2) is another important consideration for its clinical use. Animal studies have shown that it exhibits low toxicity at doses relevant for therapeutic use. Human clinical trials have also reported minimal side effects when used topically or orally at recommended doses. However, long-term studies are needed to fully assess its safety profile under various conditions.

In conclusion, Bakuchiol, with its CAS number 10309-37-2, is a multifaceted compound with significant potential in pharmaceuticals and cosmetics due to its diverse biological activities. Its ability to modulate estrogenic pathways without classical receptor binding makes it an attractive candidate for hormone-related disorders. Additionally, its anti-inflammatory, antioxidant, antimicrobial properties further highlight its therapeutic value across multiple medical conditions.